4-Bromo-5-fluoro-2-methylbenzenethiol

• Molecular Formula: C7H6BrFS
• Molecular Weight: 221.09 g/mol
• IUPAC Name: 4-bromo-5-fluoro-2-methylbenzenethiol
• InChI: InChI=1S/C7H6BrFS/c1-4-2-5(8)6(9)3-7(4)10/h2-3,10H,1H3
• InChI Key: CFXZAYGLRHKJMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1S)F)Br

Description

4-Bromo-5-fluoro-2-methylbenzenethiol (C₇H₅BrFS) is a substituted aromatic thiol featuring a bromine atom at position 4, a fluorine atom at position 5, and a methyl group at position 2 of the benzene ring. The thiol (-SH) functional group confers unique reactivity, enabling applications in pharmaceuticals, agrochemicals, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-5-fluoro-2-methylbenzenethiol typically involves multi-step reactions starting from simpler aromatic compounds. One common method includes:

Bromination: Introduction of the bromine atom using brominating agents like N-bromosuccinimide (NBS) in the presence of a solvent such as dichloromethane (CH2Cl2) at low temperatures.

Fluorination: Introduction of the fluorine atom can be achieved using fluorinating agents under controlled conditions.

Thiol Group Introduction: The thiol group can be introduced through nucleophilic substitution reactions, where a suitable thiolating agent reacts with the aromatic compound.

Industrial Production Methods

Industrial production of 4-Bromo-5-fluoro-2-methylbenzenethiol may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-5-fluoro-2-methylbenzenethiol undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine and fluorine atoms can be substituted by other nucleophiles under appropriate conditions.

Oxidation and Reduction: The thiol group can be oxidized to form disulfides or reduced to form the corresponding thiolate.

Coupling Reactions: The compound can participate in coupling reactions to form more complex aromatic systems.

Common Reagents and Conditions

Bromination: N-bromosuccinimide (NBS), dichloromethane (CH2Cl2), low temperatures.

Fluorination: Fluorinating agents under controlled conditions.

Thiol Group Introduction: Thiolating agents in nucleophilic substitution reactions.

Major Products Formed

Substitution Products: Depending on the nucleophile used, various substituted derivatives can be formed.

Oxidation Products: Disulfides and other oxidized forms of the thiol group.

Coupling Products: More complex aromatic compounds through coupling reactions.

Scientific Research Applications

4-Bromo-5-fluoro-2-methylbenzenethiol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential use in drug development and as a precursor for pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 4-Bromo-5-fluoro-2-methylbenzenethiol exerts its effects involves interactions with molecular targets such as enzymes and proteins. The thiol group can form covalent bonds with cysteine residues in proteins, leading to inhibition or modification of protein function . The bromine and fluorine atoms can also influence the compound’s reactivity and binding affinity to molecular targets .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Functional Group	Key Properties/Applications	Reactivity Notes
4-Bromo-5-fluoro-2-methylbenzenethiol	Br (4), F (5), CH₃ (2)	Thiol (-SH)	Pharmaceutical intermediates, ligands	Prone to oxidation (disulfide formation); moderate acidity
4-Bromo-5-isopropyl-2-methylphenol	Br (4), CH(CH₃)₂ (5), CH₃ (2)	Phenol (-OH)	Disinfectants, polymer precursors	Higher acidity (vs. thiols); forms hydrogen bonds
4-Bromo-2-fluoro-5-methylbenzonitrile	Br (4), F (2), CH₃ (5)	Nitrile (-CN)	Agrochemical precursors	Hydrolyzes to carboxylic acids; polar but inert
4-Bromo-5-fluoro-2-methylbenzaldehyde	Br (4), F (5), CH₃ (2)	Aldehyde (-CHO)	Organic synthesis intermediates	Undergo nucleophilic addition; oxidizes to carboxylic acids
5-Bromo-4-fluoro-2-hydroxybenzoic acid	Br (5), F (4), OH (2)	Carboxylic acid (-COOH)	Pharmaceuticals (e.g., NSAID derivatives)	High acidity; participates in salt formation

Key Findings:

Functional Group Influence: Thiol (-SH): The thiol group in the target compound is less acidic (pKa ~10) than phenol (-OH, pKa ~9.5) but more nucleophilic, enabling disulfide bond formation. This contrasts with nitriles (-CN), which are non-acidic and hydrolytically stable . Aldehyde (-CHO): The aldehyde analog is more reactive in condensation reactions (e.g., forming Schiff bases) compared to the thiol variant .

Substituent Effects: Bromine and fluorine enhance molecular weight and lipophilicity, impacting solubility and bioavailability.

Applications: Thiols are critical in metal chelation (e.g., catalysis) and drug design (e.g., protease inhibitors), whereas phenols are common in antiseptics and resins. Nitriles and aldehydes serve as versatile intermediates in multi-step syntheses .